15-deoxy-Δ12,14-Prostaglandin D2

• CAS No.: 85235-11-6
• Product Name: 15-deoxy-Δ12,14-Prostaglandin D2
• Molecular Formula: C20H30O4
• Molecular Weight: 334.4 g/mol
• IUPAC Name: (Z)-7-[(1R,2E,5S)-5-hydroxy-2-[(E)-oct-2-enylidene]-3-oxocyclopentyl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H30O4/c1-2-3-4-5-6-9-12-16-17(19(22)15-18(16)21)13-10-7-8-11-14-20(23)24/h6-7,9-10,12,17,19,22H,2-5,8,11,13-15H2,1H3,(H,23,24)/b9-6+,10-7-,16-12+/t17-,19+/m1/s1
• Standard InChIKey: QUGBPWLPAUHDTI-PLGLXCLHSA-N
• Isomeric SMILES: CCCCC/C=C/C=C/1\[C@H]([C@H](CC1=O)O)C/C=C\CCCC(=O)O
• SMILES: CCCCCC=CC=C1C(C(CC1=O)O)CC=CCCCC(=O)O
• Canonical SMILES: CCCCCC=CC=C1C(C(CC1=O)O)CC=CCCCC(=O)O
• Description: 15-Deoxy-delta-12, 14-PGD2, also known as 15-deoxy-Δ-12, 14-pgd2, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 15-deoxy-delta-12, 14-PGD2 is considered to be an eicosanoid lipid molecule. 15-Deoxy-delta-12, 14-PGD2 is considered to be a practically insoluble (in water) and relatively neutral molecule. 15-Deoxy-delta-12, 14-PGD2 has been primarily detected in urine. Within the cell, 15-deoxy-delta-12, 14-PGD2 is primarily located in the membrane (predicted from logP) and cytoplasm.
• Synonyms: 15-deoxy-Δ12,14-PGD2
• Reference: 1.Forman, B.M.,Tontonoz, P.,Chen, J., et al. 15-Deoxy-Δ12,14-prostaglandin J2 is a ligand for the adipocyte determination factor PPARγ. Cell 83, 803-812 (1995).
• PubChem Compound: 5283052
• Last Modified: Nov 11 2021